molecular formula C15H19NO3 B7559273 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid

2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid

Cat. No. B7559273
M. Wt: 261.32 g/mol
InChI Key: MIUQBTUORDAAKK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid, also known as GVG, is a synthetic compound that has been extensively studied for its potential therapeutic properties. GVG has been shown to have a number of biochemical and physiological effects, and researchers are currently exploring its potential applications in a variety of fields.

Mechanism of Action

The mechanism of action of 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid is complex and not fully understood. However, it is believed that 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid acts by modulating the activity of GABAergic neurons in the brain. GABA is an inhibitory neurotransmitter that plays a key role in regulating neuronal activity. By modulating GABAergic activity, 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid is thought to have a number of effects on the central nervous system, including the reduction of seizure activity and the modulation of dopamine release.
Biochemical and Physiological Effects:
2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid has a number of biochemical and physiological effects that have been well-documented in scientific research. These effects include the inhibition of dopamine reuptake, the modulation of GABAergic neurotransmission, and the reduction of seizure activity. 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid has also been shown to have neuroprotective effects, and may be useful in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid has a number of advantages as a research tool, including its well-established synthesis method and its ability to modulate GABAergic neurotransmission. However, there are also limitations to the use of 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid in lab experiments. For example, 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid is a relatively complex compound, and its effects on the central nervous system are not fully understood. Additionally, 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid is not currently approved for human use, which limits its potential applications in clinical research.

Future Directions

There are a number of potential future directions for research on 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid. One area of interest is the potential of 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid as a treatment for addiction. Studies have shown that 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid may be effective in reducing drug-seeking behavior in animal models of addiction, and further research is needed to explore its potential as a treatment for addiction in humans. Additionally, 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid may have applications in the treatment of neurodegenerative disorders, such as Parkinson's disease. Further research is needed to explore the potential of 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid as a neuroprotective agent and its potential applications in the treatment of neurodegenerative disorders.

Synthesis Methods

The synthesis of 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid involves several steps, including the reaction of indanone with ethyl chloroacetate to form ethyl 2-(2-oxoindolin-3-yl)acetate, which is then reacted with ethylenediamine to form 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid. This synthesis method has been well-established and is widely used in the production of 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid for research purposes.

Scientific Research Applications

2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid has been the subject of extensive scientific research due to its potential therapeutic properties. Studies have shown that 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid has a number of effects on the central nervous system, including the modulation of GABAergic neurotransmission and the inhibition of dopamine reuptake. These effects have led researchers to investigate the potential of 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid as a treatment for a variety of conditions, including addiction, epilepsy, and Parkinson's disease.

properties

IUPAC Name

2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H19NO3/c1-2-16(10-15(18)19)14(17)9-11-6-7-12-4-3-5-13(12)8-11/h6-8H,2-5,9-10H2,1H3,(H,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MIUQBTUORDAAKK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC(=O)O)C(=O)CC1=CC2=C(CCC2)C=C1
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H19NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

261.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.